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Compound of Interest

Compound Name: pyCTZ TFA

Cat. No.: B15551972 Get Quote

An in-depth analysis of scientific and toxicological literature reveals no specific data for a

compound designated "pyCTZ TFA." This identifier does not correspond to a recognized

chemical entity in publicly available databases, preventing the creation of a requested technical

guide on its in vivo safety and toxicity.

Extensive searches for "pyCTZ TFA" have yielded no relevant results for a specific substance

with this name. The search results primarily provide information on the safety and toxicity of

Trifluoroacetic acid (TFA) as a standalone chemical. Without the proper identification of the

"pyCTZ" component, a comprehensive safety and toxicity profile for "pyCTZ TFA" cannot be

compiled.

It is possible that "pyCTZ" is an internal project name, a non-standard abbreviation, or a

typographical error. To proceed with the request for a detailed technical guide, the full chemical

name, CAS (Chemical Abstracts Service) number, or any other specific molecular identifier for

the compound of interest is required.

General Information on Trifluoroacetic Acid (TFA)
While a profile for "pyCTZ TFA" is not possible, information on Trifluoroacetic acid (TFA) is

available. TFA is a halogenated carboxylic acid and its salt, trifluoroacetate, is known to be

present in the environment.[1][2]

Acute Toxicity: The acute toxicity of TFA is considered to be very low.[1][3] Studies in rats have

shown an oral LD50 (lethal dose for 50% of the population) of over 500 mg/kg body weight.[3]
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A single oral dose of 2000 mg/kg body weight in rats resulted in no mortality.[3]

Repeated Dose Toxicity: Oral repeated-dose toxicity studies in rats have identified the liver as

the primary target organ, with observed effects including mild liver hypertrophy.[1][3][4]

Biomarker analysis suggests that TFA is a weak peroxisome proliferator in rats.[1][4]

Developmental and Genetic Toxicity: Studies on TFA have shown no adverse effects in

extended one-generation or developmental toxicity studies in rats.[1][3] Furthermore, it has not

been found to induce genotoxic responses.[1][4]

Skin Sensitization: TFA is not considered to be a skin sensitizer.[3]

A summary of available toxicity data for Trifluoroacetic Acid (TFA) is presented in the table

below.

Toxicity

Endpoint
Species

Route of

Administration
Results Reference

Acute Oral LD50 Rat Oral > 500 mg/kg bw [3]

Acute Oral

Toxicity
Rat Oral

No mortality at

2000 mg/kg bw
[3]

Repeated Dose

Toxicity
Rat

Oral (dietary,

drinking water)
Liver hypertrophy [1][3][4]

Developmental

Toxicity
Rat Oral (gavage)

No adverse

effects
[1][3]

Genetic Toxicity - - Not genotoxic [1][4]

Skin

Sensitization
Mouse Dermal Not a sensitizer [3]

Experimental Protocols for TFA Toxicity Studies
Detailed experimental protocols for the cited TFA studies are maintained by organizations such

as the European Chemicals Agency (ECHA) and are often conducted following OECD

(Organisation for Economic Co-operation and Development) guidelines. For example, a 28-day
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oral toxicity study was performed according to OECD TG 407, and a developmental toxicity

study followed OECD TG 414.[3] These protocols typically involve the administration of the

substance to laboratory animals (e.g., rats) at various dose levels over a specified period,

followed by clinical observations, and histopathological examinations.

Signaling Pathways and Experimental Workflows
As "pyCTZ TFA" is an unidentified compound, no specific signaling pathways or experimental

workflows can be diagrammed.

To fulfill the original request, please provide the correct and complete chemical identifier for

"pyCTZ". Once the specific compound is known, a thorough literature search can be conducted

to provide a detailed in vivo safety and toxicity profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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